N-Phenyl-N-[(pyridin-3-yl)methyl]methanesulfonamide

• CAS No.: 113248-48-9
• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol
• IUPAC Name: N-phenyl-N-(pyridin-3-ylmethyl)methanesulfonamide
• InChI: InChI=1S/C13H14N2O2S/c1-18(16,17)15(13-7-3-2-4-8-13)11-12-6-5-9-14-10-12/h2-10H,11H2,1H3
• InChI Key: BZWOBGNWFFBTCH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC1=CN=CC=C1)C2=CC=CC=C2

Description

N-Phenyl-N-[(pyridin-3-yl)methyl]methanesulfonamide is a useful research compound. Its molecular formula is C13H14N2O2S and its molecular weight is 262.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A 3.7 g. portion of 3-(phenylaminomethyl)pyridine was dissolved in 20 ml. of dichloromethane, and to it was added 4.1 g. of potassium carbonate and 2.5 ml. of methanesulfonyl chloride. The mixture was stirred under reflux overnight, and was then diluted with 20 ml. of aqueous sodium bicarbonate and 20 ml. of dichloromethane. The organic phase was separated, washed with 20 ml. of water, dried over magnesium sulfate and evaporated under vacuum. The residue was triturated with diethyl ether and dried to give 4.9 g. of impure product. It was dissolved in 10 ml. of dichloromethane and 20 ml. of ethyl acetate and filtered. The filtrate was evaporated under vacuum, and the residue was triturated with petroleum ether, filtered and dried to obtain 4.4 g. of the desired product, m.p. 104°-105°.